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Compound Name: Ciramadol
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ciramadol, scientifically known as (-)-cis-2-(a-dimethylamino-m-hydroxybenzyl)cyclohexanol,
is a potent analgesic agent with a complex stereochemical profile that dictates its
pharmacological activity. As a mixed agonist-antagonist at the p-opioid receptor, the spatial
arrangement of its three chiral centers is critical to its interaction with biological targets. This
technical guide provides an in-depth exploration of the absolute configuration of Ciramadol's
enantiomers, detailing the experimental methods used for its determination, its synthesis and
resolution, and the stereoselective nature of its pharmacological action.

Chemical Structure and Absolute Configuration

Ciramadol possesses three chiral centers, leading to the possibility of eight stereocisomers.
The pharmacologically active enantiomer has been unequivocally identified through X-ray
crystallography.

The absolute configuration of the active enantiomer of Ciramadol is (-)-(1R,2R)-2-[(R)-a-
(Dimethylamino)-m-hydroxybenzyl]cyclohexanol.[1] Its Chemical Abstracts Service (CAS) name
Is 3-[(R)-(Dimethylamino)[(1R,2R)-2-hydroxycyclohexyllmethyl]phenol.[1]

Diagram of Ciramadol's Absolute Configuration
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Absolute Configuration of (-)-Ciramadol
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Need Custom Synthesis?

Enantiomeric Purity and Quantification

Ciramadol Sample
(Racemic or Enantioenriched)

Chiral HPLC or
Capillary Electrophoresis

Separation of
(+) and (-) Enantiomers

UV or Mass Spectrometry
Detection

Chromatogram/
Electropherogram

Peak Integration and
Quantification

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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